Cas no 1225504-30-2 (Cyclopropaneacetic acid, 1-(4-methylphenyl)-)

• Product Name: Cyclopropaneacetic acid, 1-(4-methylphenyl)-
• CAS No: 1225504-30-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 5574464
• PubChem ID: 82075529
• Update Time: 2025-06-10

Cyclopropaneacetic acid, 1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, 1-(4-methylphenyl)-
• 2-1-(4-methylphenyl)cyclopropylacetic acid

• Inchi： 1S/C12H14O2/c1-9-2-4-10(5-3-9)12(6-7-12)8-11(13)14/h2-5H,6-8H2,1H3,(H,13,14)
• InChI Key： BCXXRXVMJDNELY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)(CC(O)=O)CC1

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 345.6±11.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Cyclopropaneacetic acid, 1-(4-methylphenyl)-

Comprehensive Overview of Cyclopropaneacetic acid, 1-(4-methylphenyl)- (CAS No. 1225504-30-2)

Cyclopropaneacetic acid, 1-(4-methylphenyl)- (CAS No. 1225504-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropane ring fused with an acetic acid moiety and a 4-methylphenyl substituent, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents.

In recent years, the demand for cyclopropane derivatives has surged, driven by their role in modulating biological activity. The 1-(4-methylphenyl) group in this compound enhances its lipophilicity, which is critical for improving membrane permeability in drug candidates. This characteristic aligns with current trends in medicinal chemistry, where optimizing bioavailability and target selectivity are top priorities. Additionally, the compound's stability under physiological conditions makes it a promising candidate for further preclinical studies.

From an industrial perspective, Cyclopropaneacetic acid, 1-(4-methylphenyl)- is synthesized through advanced catalytic processes, including palladium-catalyzed cross-coupling reactions. These methods are not only efficient but also align with the growing emphasis on green chemistry and sustainable manufacturing. As environmental regulations tighten, the development of eco-friendly synthesis routes for such compounds has become a hot topic among chemists and manufacturers alike.

The compound's versatility extends beyond pharmaceuticals. In material science, its rigid cyclopropane core is being investigated for designing high-performance polymers with enhanced thermal stability. This application is particularly relevant in industries such as aerospace and electronics, where lightweight yet durable materials are in high demand. Furthermore, its potential use in liquid crystal displays (LCDs) has sparked interest due to its ability to influence molecular alignment.

For researchers and suppliers, understanding the spectroscopic properties of CAS No. 1225504-30-2 is essential. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm its purity and structural integrity, ensuring reproducibility in experiments. These analytical insights are frequently searched by professionals seeking reliable characterization methods for similar compounds.

In conclusion, Cyclopropaneacetic acid, 1-(4-methylphenyl)- represents a multifaceted compound with broad applicability across scientific disciplines. Its synthesis, properties, and potential uses reflect the intersection of innovation and practicality, making it a subject of ongoing exploration in both academic and industrial settings.